Cas no 1805201-85-7 (3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide
• CAS No: 1805201-85-7
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885344
• Update Time: 2025-06-12

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-2-1-11-6(12(13)14)3(5(8)9)4(2)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： IVJLYYCYEGEWCP-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=C(C=1C(F)F)[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide (CAS No. 1805201-85-7)

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and nitro groups, make it a valuable intermediate in the synthesis of bioactive molecules. With the CAS registry number 1805201-85-7, this compound has garnered attention for its potential in drug discovery and crop protection formulations.

The compound's molecular structure combines a pyridine core with a sulfonamide moiety, which is known for enhancing biological activity. Researchers are particularly interested in its role as a building block for fluoro-containing pharmaceuticals, a category that has seen exponential growth due to the demand for improved metabolic stability and bioavailability in modern therapeutics. The presence of both fluorine and nitro groups also opens avenues for selective functionalization, a hot topic in synthetic chemistry.

In recent years, the agrochemical industry has explored 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide as a precursor for novel pesticides and herbicides. The difluoromethyl group is particularly noteworthy for its ability to modulate the lipophilicity and reactivity of target molecules, addressing challenges in pest resistance—a critical concern in sustainable agriculture. This aligns with the global trend toward eco-friendly crop solutions, a frequently searched topic among researchers and farmers alike.

From a synthetic chemistry perspective, the compound's nitropyridine scaffold offers versatility in heterocyclic chemistry, a field that dominates pharmaceutical innovation. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a favorite among chemists working on small-molecule drug candidates. Online searches often highlight queries like "nitropyridine derivatives in drug design," reflecting the compound's relevance in current R&D trends.

Analytical studies of CAS No. 1805201-85-7 emphasize its stability under standard laboratory conditions, though proper handling protocols are essential due to its nitro functionality. Advanced techniques like HPLC and NMR are routinely employed for purity assessment, as discussed in peer-reviewed journals. These details cater to professionals searching for "analytical methods for sulfonamide derivatives."

In summary, 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-sulfonamide represents a convergence of pharmaceutical and agrochemical innovation. Its structural complexity and functional diversity position it as a key player in addressing contemporary challenges in drug development and sustainable agriculture, making it a compound of enduring scientific interest.